1-Amino-4,4,4-trifluorobutan-2-ol;hydrochloride

• IUPAC Name: 1-amino-4,4,4-trifluorobutan-2-ol;hydrochloride
• InChI: InChI=1S/C4H8F3NO.ClH/c5-4(6,7)1-3(9)2-8;/h3,9H,1-2,8H2;1H
• InChI Key: KAJHCOAWNGVHPX-UHFFFAOYSA-N
• Canonical SMILES: C(C(CN)O)C(F)(F)F.Cl
• Molecular Formula: C4H9ClF3NO
• Molecular Weight: 179.57 g/mol
• CAS RN: 884498-41-3

Description

1-Amino-4,4,4-trifluorobutan-2-ol hydrochloride is a chemical compound with the molecular formula C4H9ClF3NO and a molecular weight of 179.57. It is a powder in its physical form.

Molecular Structure Analysis

The InChI code for 1-Amino-4,4,4-trifluorobutan-2-ol hydrochloride is 1S/C4H8F3NO.ClH/c5-4(6,7)1-3(9)2-8;/h3,9H,1-2,8H2;1H. This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, and stability were not found in the sources I accessed.

Scientific Research Applications

Synthesis of Fluorinated Amino Acids

• The compound has been utilized in the stereoselective synthesis of valuable fluorinated amino acids, such as (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine. These syntheses involve transformations starting from 4,4,4-trifluoro-3-methylbutanoic acid through a series of reactions including chiral oxazoline formation, oxidative rearrangement, and hydrogenation steps to obtain configurationally pure hydrochloride salts of the amino acids (Pigza, Quach, & Molinski, 2009).

Large-Scale Asymmetric Synthesis

• A specific method has been developed for large-scale preparation of enantiomerically pure derivatives of 2-amino-4,4,4-trifluorobutanoic acid, showcasing its demand as a bioisostere of leucine moiety in drug design. This method is reproducible and efficient for consecutive preparations, highlighting the compound's significance in synthetic chemistry and drug development (Han et al., 2019).

Enantioselective Synthesis

• The compound has been employed in the enantioselective synthesis of both enantiomers of anti-4,4,4-trifluorothreonine and 2-amino-4,4,4-trifluorobutanoic acid. This process includes trifluoromethylation, Sharpless asymmetric dihydroxylation, and selective hydrogenation, demonstrating its versatility in the synthesis of complex fluorinated structures (Jiang, Qin, & Qing, 2003).

Biomimetic Transamination

• An asymmetric synthesis approach has been developed for (S)- and (R)-3-amino-4,4,4-trifluorobutanoic acid via DBU-catalyzed asymmetric 1,3-proton shift transfer reaction. This method demonstrates practical applications for large-scale synthesis of beta-amino acids, underscoring the compound's potential in biomimetic chemistry and synthesis (Soloshonok, Ohkura, & Yasumoto, 2006).

Chiral Hexahydropyrimidines Synthesis

• The compound has also been used in the synthesis of chiral hexahydropyrimidines, which involves condensation with formaldehyde and l-amino acid ester hydrochlorides. This process highlights its utility in creating heterocyclic compounds, which have potential applications in pharmaceuticals and materials science (Gibadullina et al., 2017).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with it are H315, H319, and H335, suggesting that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.